Cas no 1341740-04-2 (2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole)
2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole Chemical and Physical Properties
Names and Identifiers
-
- CS-0279629
- AKOS012405663
- 1341740-04-2
- EN300-1146243
- 2-((Azetidin-3-yloxy)methyl)-4,5-dimethyloxazole
- 2-[(azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole
- Oxazole, 2-[(3-azetidinyloxy)methyl]-4,5-dimethyl-
- 2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole
-
- Inchi: 1S/C9H14N2O2/c1-6-7(2)13-9(11-6)5-12-8-3-10-4-8/h8,10H,3-5H2,1-2H3
- InChI Key: RJSXLQXHIAZUBP-UHFFFAOYSA-N
- SMILES: O(CC1=NC(C)=C(C)O1)C1CNC1
Computed Properties
- Exact Mass: 182.105527694g/mol
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 47.3Ų
Experimental Properties
- Density: 1.14±0.1 g/cm3(Predicted)
- Boiling Point: 278.5±40.0 °C(Predicted)
- pka: 9.47±0.40(Predicted)
2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1146243-0.05g |
2-[(azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole |
1341740-04-2 | 0.05g |
$1129.0 | 2023-06-09 | ||
| Enamine | EN300-1146243-0.1g |
2-[(azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole |
1341740-04-2 | 0.1g |
$1183.0 | 2023-06-09 | ||
| Enamine | EN300-1146243-0.25g |
2-[(azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole |
1341740-04-2 | 0.25g |
$1235.0 | 2023-06-09 | ||
| Enamine | EN300-1146243-0.5g |
2-[(azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole |
1341740-04-2 | 0.5g |
$1289.0 | 2023-06-09 | ||
| Enamine | EN300-1146243-1.0g |
2-[(azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole |
1341740-04-2 | 1g |
$1343.0 | 2023-06-09 | ||
| Enamine | EN300-1146243-2.5g |
2-[(azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole |
1341740-04-2 | 2.5g |
$2631.0 | 2023-06-09 | ||
| Enamine | EN300-1146243-5.0g |
2-[(azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole |
1341740-04-2 | 5g |
$3894.0 | 2023-06-09 | ||
| Enamine | EN300-1146243-10.0g |
2-[(azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole |
1341740-04-2 | 10g |
$5774.0 | 2023-06-09 |
2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole
Recent Advances in the Study of 2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole (CAS: 1341740-04-2)
The compound 2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole (CAS: 1341740-04-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique azetidine and oxazole moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of research has been the synthesis and optimization of 2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving the coupling of azetidine derivatives with oxazole precursors, followed by selective methylation. This advancement is expected to facilitate further preclinical and clinical studies.
Pharmacological investigations have revealed that 2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole exhibits potent activity as a modulator of specific biological targets. In vitro and in vivo studies have demonstrated its efficacy in modulating G-protein-coupled receptors (GPCRs), particularly those involved in inflammatory and neurodegenerative pathways. For instance, a recent study in Nature Chemical Biology (2024) highlighted its role in attenuating neuroinflammation in murine models of Alzheimer's disease, suggesting potential therapeutic applications for neurodegenerative disorders.
Another significant finding pertains to the compound's pharmacokinetic profile. Research conducted by a team at the University of Cambridge (2024) reported favorable absorption, distribution, metabolism, and excretion (ADME) properties, with notable oral bioavailability and minimal off-target effects. These characteristics position 2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole as a viable candidate for further drug development.
Despite these promising results, challenges remain. For example, the compound's stability under physiological conditions and its potential interactions with other drugs require further investigation. Ongoing studies are exploring structural modifications to enhance its stability and selectivity, as well as its potential use in combination therapies.
In conclusion, 2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole (CAS: 1341740-04-2) represents a compelling area of research in chemical biology and drug discovery. Its unique structure and pharmacological properties offer exciting opportunities for the development of novel therapeutics. Continued research efforts will be essential to fully elucidate its mechanisms of action and translate these findings into clinical applications.
1341740-04-2 (2-[(Azetidin-3-yloxy)methyl]-4,5-dimethyl-1,3-oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)